Cas no 903557-04-0 (2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile)

• Product Name: 2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile
• CAS No: 903557-04-0
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1950065
• PubChem ID: 55272780
• Update Time: 2025-06-08

2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-oxo-1,3,4,5-tetrahydro-1-benzazepine-8-carbonitrile
• 2-OXO-2,3,4,5-TETRAHYDRO-1H-BENZO[B]AZEPINE-8-CARBONITRILE
• 2,3,4,5-Tetrahydro-2-oxo-1H-1-benzazepine-8-carbonitrile (ACI)
• 2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-carbonitrile
• AKOS006321989
• CS-M0808
• CS-13296
• DB-228233
• 903557-04-0
• C11157
• 2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile

• Inchi： 1S/C11H10N2O/c12-7-8-4-5-9-2-1-3-11(14)13-10(9)6-8/h4-6H,1-3H2,(H,13,14)
• InChI Key： FQVZGVGNHKZDED-UHFFFAOYSA-N
• SMILES： N#CC1C=C2NC(CCCC2=CC=1)=O

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile

Exploring the Chemistry and Applications of 2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile (CAS No. 903557-04-0)

The compound 2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile (CAS No. 903557-04-0) is a fascinating heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. With its unique benzobazepine core and carbonitrile functional group, this compound serves as a versatile building block for drug discovery and development. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutic agents targeting neurological and metabolic disorders.

In recent years, the demand for benzobazepine derivatives has surged due to their diverse biological activities. The 2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile structure offers a privileged pharmacophore that can interact with various enzyme systems and receptors. Its carbonitrile group enhances binding affinity and metabolic stability, making it an attractive candidate for lead optimization in drug development programs. The compound's CAS registry number, 903557-04-0, serves as a unique identifier for researchers searching for specific chemical information in databases.

The synthesis of 2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ catalytic methods and green chemistry principles to minimize environmental impact, reflecting the growing trend toward sustainable pharmaceutical manufacturing. Analytical characterization using techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms the compound's structural integrity.

From a pharmacological perspective, the benzobazepine core of this compound shares structural similarities with several clinically important drug classes. This has led to investigations into its potential as a central nervous system modulator, with particular interest in its possible effects on neurotransmitter systems. The carbonitrile moiety at position 8 may contribute to enhanced blood-brain barrier penetration, a crucial factor for neuroactive compounds. Researchers are exploring structure-activity relationships to optimize its biological profile.

The pharmaceutical industry's growing focus on personalized medicine and targeted therapies has increased interest in specialized heterocyclic compounds like 2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile. Its molecular framework allows for diverse modifications, enabling medicinal chemists to fine-tune properties such as solubility, bioavailability, and target selectivity. The compound's CAS number, 903557-04-0, frequently appears in patent literature and scientific publications documenting these innovative approaches.

In drug discovery pipelines, benzobazepine derivatives are being evaluated for various therapeutic indications. The specific 2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile structure shows promise in preliminary studies for modulating protein-protein interactions, an emerging area in drug development. Its ability to potentially influence allosteric binding sites makes it particularly valuable for addressing challenging biological targets that have resisted conventional approaches.

Quality control and analytical method development for 2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile require sophisticated techniques to ensure pharmaceutical-grade purity. The compound's stability under various conditions is an active area of research, with studies examining degradation pathways and optimal storage conditions. These investigations are crucial for translating laboratory findings into viable drug candidates, addressing common questions about compound stability and shelf life that frequently appear in scientific literature searches.

The future of 2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile research appears promising, with ongoing studies exploring its potential in combination therapies and as part of drug delivery systems. Its molecular characteristics make it suitable for conjugation with other pharmacophores or formulation in advanced delivery platforms. As the scientific community continues to unravel the full potential of this compound (identified by CAS No. 903557-04-0), it may contribute to addressing unmet medical needs in various therapeutic areas.

From a commercial perspective, the availability of 2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile as a research chemical supports academic and industrial drug discovery efforts. Suppliers typically provide detailed specifications including purity levels, solubility data, and handling recommendations. The compound's growing importance is reflected in its increasing presence in chemical catalogs and custom synthesis offerings, responding to the pharmaceutical industry's demand for innovative heterocyclic building blocks.

Environmental and safety considerations for 2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment and ventilation are recommended when working with this compound. These precautions align with current best practices in laboratory safety and responsible research, topics that receive significant attention in scientific training and workplace safety programs.

The intellectual property landscape surrounding benzobazepine derivatives continues to evolve, with 2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile (CAS 903557-04-0) appearing in various patent applications. These documents often describe novel synthetic routes, pharmaceutical compositions, or specific therapeutic uses, reflecting the compound's versatility. Researchers conducting prior art searches frequently encounter this CAS number when investigating the patentability of new heterocyclic compounds with potential medical applications.

In conclusion, 2-oxo-2,3,4,5-tetrahydro-1H-benzobazepine-8-carbonitrile represents an important structural class in medicinal chemistry with diverse potential applications. Its unique combination of a benzobazepine scaffold and carbonitrile functionality offers numerous opportunities for chemical modification and biological evaluation. As research progresses on this compound (identified by CAS No. 903557-04-0), it may contribute to the development of novel therapeutic agents addressing various health challenges, while also serving as a valuable tool for understanding structure-activity relationships in drug design.